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Compound of Interest

2,2,2-Trifluoroethyl piperidine-1-
Compound Name:

carboxylate
CAS No.: 1092074-32-2
Cat. No.: B2685587

Get Quote

Executive Summary: The Fluorinated
Pharmacophore

Trifluoroethyl piperidine carbamates represent a specialized class of nitrogen heterocycles
where the lipophilic piperidine ring is coupled to a 2,2,2-trifluoroethoxy moiety via a carbamate
linkage. In drug discovery, this scaffold is not merely a structural linker but a functional
"warhead" tuner.

The inclusion of the 2,2,2-trifluoroethyl (

) group drastically alters the physicochemical profile compared to non-fluorinated ethyl analogs.
Key impacts include:

» Electronic Modulation: The strong electron-withdrawing nature of the

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b2685587#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2685587?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

group (

) reduces the electron density on the carbamate oxygen, increasing the electrophilicity of the
carbonyl carbon.

e Lipophilicity (
): The

group enhances lipophilicity, facilitating blood-brain barrier (BBB) penetration, while
simultaneously lowering the

of the leaving group (trifluoroethanol) during enzymatic hydrolysis.

» Conformational Bias: The gauche effect of the fluorine atoms influences the spatial
arrangement of the ethyl chain, affecting receptor binding kinetics.

Physicochemical Properties Matrix

The following data characterizes the core scaffold: 2,2,2-trifluoroethyl piperidine-1-
carboxylate (CAS: 1092074-32-2).[1]
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Property Value | Range Technical Insight
Molecular Formula MW: 211.18 g/mol
Physical State Liquid (at STP) Colorless to pale yellow oil.[2]

Volatile under high vacuum;
Boiling Point 92-95 °C @ 25 mmHg requires careful rotary

evaporation.[2]

Significantly denser than non-

fluorinated analog (

Density
) due to F atoms.
Optimal range for CNS
LogP (Predicted) penetration (Lipinski

compliant).

) Lower than alkyl analogs due
Refractive Index N :
to low polarizability of fluorine.

Immiscible with water; forms

Solubility DCM, EtOAc, DMSO, MeOH _ . .
biphasic layers rapidly.
The trifluoroethoxy group is a
better leaving group than
Leaving Group ethoxy (
(TFE)

), making this carbamate a

"mildly activated" ester.

Synthetic Architecture & Protocols
Strategic Considerations

Direct reaction of piperidine with commercially available 2,2,2-trifluoroethyl chloroformate is the
standard route. However, due to the instability and cost of the chloroformate, in-situ generation
using Triphosgene is the preferred industrial method for reproducibility and yield.

Diagram: Synthesis Workflow
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Figure 1: Convergent synthesis pathway utilizing in-situ chloroformate generation to minimize
handling of volatile toxic intermediates.

Protocol: In-Situ Chloroformate Method

Objective: Synthesis of 2,2,2-trifluoroethyl piperidine-1-carboxylate.

e Setup: Flame-dry a 250 mL 3-neck round-bottom flask. Equip with a magnetic stir bar,
nitrogen inlet, and pressure-equalizing addition funnel.

e Reagent Prep:
o Charge flask with Triphosgene (0.34 eq) dissolved in anhydrous DCM (

).

o Cool to 0 °C (ice/water bath).
 Activation:
o Add 2,2,2-Trifluoroethanol (1.0 eq) mixed with Pyridine (1.0 eq) dropwise over 20 minutes.

o Mechanism: Pyridine catalyzes the decomposition of triphosgene to phosgene, which
immediately reacts with TFE to form trifluoroethyl chloroformate.
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o Stir at 0 °C for 30 minutes.
e Coupling:
o Add Piperidine (1.0 eq) mixed with Triethylamine (1.1 eq) dropwise.
o Critical Step: Maintain temperature
to prevent double-acylation or decomposition.
o Workup:
o Warm to Room Temperature (RT) and stir for 2 hours.
o Quench with saturated

solution.

o Extract aqueous layer with DCM (
).

o Wash combined organics with

(to remove unreacted piperidine/pyridine), then Brine.

o Dry over
, filter, and concentrate in vacuo.
 Purification:
o If necessary, purify via flash chromatography (Hexanes:EtOAc 9:1).

o Note: The product is often pure enough (>95%) after workup due to the volatility of
reagents.

Spectroscopic Characterization (Self-Validation)
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To ensure the integrity of the synthesized carbamate, the following spectral signatures must be
verified.

Nuclear Magnetic Resonance (NMR)[2][3][4][5]

« NMR (376 MHz,
):
o ppm (Triplet,
).
o Diagnostic: This signal confirms the presence of the
group. A singlet indicates hydrolysis (free TFE) or lack of coupling.
 NMR (400 MHz,
):
o ppm (Quartet,
): Corresponds to the methylene protons of the trifluoroethyl group (
). The chemical shift is downfield compared to a standard ethyl group (
ppm) due to the electron-withdrawing fluorines.
o ppm (Multiplet,
):
-protons of the piperidine ring.
o ppm (Multiplet,
):

-protons of the piperidine ring.

Infrared Spectroscopy (FT-IR)
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e Carbonyl Stretch (

o Shift: Higher frequency than standard dialkyl carbamates (

) due to the inductive effect of the

group reducing resonance donation from the alkoxy oxygen.

Biophysical Implications & Reactivity[6]
Hydrolytic Stability & Enzyme Inhibition

The trifluoroethyl carbamate moiety is a "privileged scaffold" in the design of serine hydrolase
inhibitors (e.g., FAAH, MAGL).

Mechanism of Action: Unlike standard ethyl carbamates, which are generally stable, the
-trifluoroethyl group activates the carbonyl.
o Electrophilicity: The

group pulls electron density, making the carbonyl carbon more positive (
).
o Leaving Group Ability: The

of 2,2,2-trifluoroethanol is 12.4. Upon nucleophilic attack by a serine residue (Enz-Ser-OH),
the expulsion of trifluoroethoxide is energetically more favorable than ethoxide (

16).

o Result: This creates a pseudo-irreversible or slow-reversible inhibitor. The carbamylated
enzyme is stable enough to block substrate access but may slowly hydrolyze over
hours/days.

Diagram: Reactivity Logic
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Figure 2: The electronic cascade initiated by the trifluoromethyl group that enhances inhibitor
potency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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